N-(1-(5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl)-2-(o-tolyloxy)acetamide

• IUPAC Name: 2-(2-methylphenoxy)-N-[1-(5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl]acetamide
• InChI: InChI=1S/C22H28N4O2/c1-16-6-2-5-9-20(16)28-14-21(27)25-17-10-12-26(13-11-17)22-18-7-3-4-8-19(18)23-15-24-22/h2,5-6,9,15,17H,3-4,7-8,10-14H2,1H3,(H,25,27)
• InChI Key: SYZGDKRWDCJHIX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1OCC(=O)NC2CCN(CC2)C3=NC=NC4=C3CCCC4
• Molecular Formula: C22H28N4O2
• Molecular Weight: 380.5 g/mol

Description

N-(1-(5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl)-2-(o-tolyloxy)acetamide, also known as THQ, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. THQ is a piperidine-based compound that has been synthesized using different methods.

Scientific Research Applications

Synthesis and Pharmacological Activity

Pyridine Derivatives as Insecticides : A study by Bakhite et al. (2014) on pyridine derivatives, including compounds with structural similarities to "N-(1-(5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl)-2-(o-tolyloxy)acetamide," demonstrated significant insecticidal activity. This suggests potential applications in developing new insecticides for agricultural use Bakhite, A. A. Abd-Ella, M. El-Sayed, S. A. Abdel-Raheem, 2014.

Antihypertensive Agents : Research on piperidine derivatives with quinazoline rings, as conducted by Takai et al. (1986), highlights the antihypertensive potential of such compounds. Though the focus was on different structural analogs, the methodology and biological assays used could be relevant for assessing the cardiovascular effects of "N-(1-(5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl)-2-(o-tolyloxy)acetamide" Takai, H. Obase, M. Teranishi, A. Karasawa, K. Kubo, K. Shuto, Y. Kasuya, K. Shigenobu, 1986.

Molecular Docking and Anticancer Activity

Anticancer Potential : Mehta et al. (2019) synthesized derivatives of 2-(4-(2-chloroacetyl)piperazin-1-yl)-N-(2-(4-chlorophenyl)-4-oxoquinazolin-3(4H)-yl)acetamide and evaluated their in vitro antimicrobial and anticancer activities. The study involved molecular docking to predict the binding affinity of compounds to cancer-related targets, indicating a possible research pathway for evaluating the anticancer potential of related compounds Mehta, S. Kumar, R. Marwaha, B. Narasimhan, K. Ramasamy, S. Lim, S. A. Shah, V. Mani, 2019.

Enantioselective Synthesis of Alkaloids

Synthetic Methodologies : Amat et al. (2011) discussed the enantioselective synthesis of alkaloids from phenylglycinol-derived lactams, showcasing techniques that could be applied to synthesize complex piperidine-containing compounds such as "N-(1-(5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl)-2-(o-tolyloxy)acetamide." This research underscores the importance of enantioselective synthesis in creating biologically active compounds with potential pharmacological applications Amat, M. Amat, N. Llor, R. Griera, Maria Pérez, J. Bosch, 2011.